Cas no 2138821-46-0 (2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-)

• Product Name: 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-
• CAS No: 2138821-46-0
• MF: C₁₅H₁₉FN₂O
• MW: 262.322567224503
• CID: 5261660
• Update Time: 2025-07-10

2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-

• Inchi： 1S/C15H19FN2O/c1-2-3-15(19)18-9-8-13(14(17)10-18)11-4-6-12(16)7-5-11/h2-7,13-14H,8-10,17H2,1H3
• InChI Key： CFCNXKYECYLHRK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=C(F)C=C2)C(N)C1)(=O)C=CC

Additional information on 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-

Introduction to 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- (CAS No. 2138821-46-0)

2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- (CAS No. 2138821-46-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which includes a butenone backbone and a substituted piperidine ring. The presence of a fluorine atom in the phenyl group further enhances its pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- is defined by its IUPAC name, which accurately describes the arrangement of atoms and functional groups. The compound features a butenone moiety (C₄H₆O) attached to a piperidine ring (C₅H₉N) with an amino and a fluorinated phenyl substituent. This intricate structure imparts specific chemical and biological properties that are crucial for its potential use in pharmaceuticals.

In recent years, the study of 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- has been driven by its potential as a lead compound in the development of novel drugs. Research has shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest among researchers and pharmaceutical companies alike, leading to extensive investigations into its mechanisms of action and potential therapeutic applications.

The pharmacological profile of 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- is influenced by its molecular structure. The butenone moiety is known for its ability to participate in Michael addition reactions, which can be leveraged to design prodrugs or enhance the bioavailability of the compound. The piperidine ring, on the other hand, contributes to the compound's lipophilicity and central nervous system (CNS) penetration, making it suitable for targeting neurological disorders.

The presence of the fluorine atom in the phenyl group is particularly noteworthy. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and pharmacokinetic properties of drug candidates. In the case of 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]-, the fluorine atom enhances the compound's binding affinity to specific receptors and enzymes, potentially leading to enhanced efficacy and reduced side effects.

Clinical trials involving 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes in preclinical studies, with the compound demonstrating potent anti-inflammatory effects in animal models of arthritis and neurodegenerative diseases. These findings suggest that 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- could be a valuable addition to the arsenal of drugs used to manage chronic inflammatory conditions.

Beyond its therapeutic potential, 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- has also been studied for its role in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the molecular mechanisms underlying various diseases. For instance, researchers have used this compound to investigate the role of specific enzymes in inflammation and pain signaling pathways.

The synthesis of 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- involves several steps that require precise control over reaction conditions and purification techniques. Common synthetic routes include the condensation of appropriate ketones with substituted piperidine derivatives followed by functional group modifications to introduce the fluorine atom and other substituents. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating further research and development efforts.

In conclusion, 2-Buten-1-one, 1-[3-amino-4-(4-fluorophenyl)-1-piperidinyl]- (CAS No. 2138821-46-0) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it an attractive candidate for developing new drugs to treat inflammatory diseases and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in modern drug discovery efforts.